Cas no 1556241-20-3 (3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine)

• Product Name: 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine
• CAS No: 1556241-20-3
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 6204882
• PubChem ID: 82812581
• Update Time: 2025-07-02

3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine
• 1556241-20-3
• EN300-1587006
• AKOS021131039

• Inchi： 1S/C11H8ClFN2O/c1-16-9-4-2-3-7(11(9)13)8-5-6-10(12)15-14-8/h2-6H,1H3
• InChI Key： WINZWIPRYCEGMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=C(C=2F)OC)N=N1

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine

Professional Introduction to Compound with CAS No. 1556241-20-3 and Product Name: 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine

The compound identified by the CAS number 1556241-20-3 and the product name 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine represents a significant area of interest in the field of pharmaceutical chemistry. This pyridazine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development. The molecular structure, characterized by a chloro substituent at the 3-position and a fluoro-methoxy phenyl group at the 6-position, suggests a compound with unique electronic and steric properties that could be leveraged for therapeutic applications.

In recent years, the exploration of heterocyclic compounds, particularly pyridazines, has expanded significantly due to their diverse pharmacological profiles. Pyridazines are known for their role in various bioactive molecules, including herbicides, fungicides, and pharmaceuticals. The presence of both chloro and fluoro substituents in 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine enhances its potential as a scaffold for drug discovery. These functional groups not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that exhibit significant therapeutic effects. The fluoro-methoxy phenyl group, in particular, is a common motif in drug molecules due to its ability to enhance binding affinity and metabolic stability. This feature has been extensively studied in the development of kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The chloro substituent at the 3-position of the pyridazine ring further contributes to the compound's versatility by allowing for additional modifications and derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine exhibits promising interactions with various enzymes and receptors. For instance, preliminary simulations suggest that it may inhibit enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has been hypothesized based on its molecular size and lipophilicity.

The synthesis of 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, modern synthetic methodologies have improved the efficiency and yield of such transformations. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex aromatic ring system present in this compound.

From a pharmacological perspective, the dual presence of electron-withdrawing (chloro) and electron-donating (fluoro-methoxy) groups in 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine suggests a balanced pharmacokinetic profile. This balance is critical for ensuring both efficacy and safety in therapeutic applications. Preclinical studies have begun to explore its potential as an antiviral agent, with early results indicating that it may interfere with viral replication by inhibiting key enzymes involved in the life cycle of certain viruses.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological activity data. In the case of 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine, researchers are exploring derivatives that enhance specific biological effects while minimizing toxicity. For example, modifications to the phenyl ring or the pyridazine core have been investigated to improve binding affinity or metabolic stability. Such efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules can significantly alter pharmacokinetic properties such as bioavailability, half-life, and metabolic clearance. In 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine, the fluoro-methoxy group contributes to these properties by enhancing lipophilicity while maintaining water solubility through hydrogen bonding interactions. This balance is essential for achieving optimal drug delivery systems.

As research continues to uncover new therapeutic targets, compounds like 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine will remain at the forefront of drug discovery efforts. Their unique structural features provide a rich foundation for developing innovative treatments across multiple disease areas. Collaborative efforts between synthetic chemists, biologists, and computational scientists are essential for translating these findings into tangible medical breakthroughs.

The future prospects for this compound are promising, with ongoing studies focusing on elucidating its mechanism of action and exploring new applications. Advances in techniques such as X-ray crystallography have allowed researchers to visualize how 3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine interacts with biological targets at an atomic level. These insights are invaluable for designing next-generation derivatives with improved therapeutic profiles.

In conclusion,3-chloro-6-(2-fluoro-3-methoxyphenyl)pyridazine (CAS No. 1556241-20-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis challenges highlight the ingenuity required in modern drug development but also underscore its importance as a scaffold for therapeutic innovation. As research progresses，this compound is poised to contribute significantly to future medical treatments，providing hope for patients suffering from various diseases.